Cas no 2228665-56-1 (tert-butyl N-[4-(3,3,3-trifluoro-2-hydroxypropyl)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[4-(3,3,3-trifluoro-2-hydroxypropyl)cyclohexyl]carbamate
• CAS No: 2228665-56-1
• MF: C₁₄H₂₄F₃NO₃
• MW: 311.340475082397
• CID: 6304265
• PubChem ID: 165621012
• Update Time: 2025-05-19

tert-butyl N-[4-(3,3,3-trifluoro-2-hydroxypropyl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-(3,3,3-trifluoro-2-hydroxypropyl)cyclohexyl]carbamate
• EN300-1874631
• 2228665-56-1

• Inchi： 1S/C14H24F3NO3/c1-13(2,3)21-12(20)18-10-6-4-9(5-7-10)8-11(19)14(15,16)17/h9-11,19H,4-8H2,1-3H3,(H,18,20)
• InChI Key： AZMGUDGRWUTTTP-UHFFFAOYSA-N
• SMILES： FC(C(CC1CCC(CC1)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 311.17082811g/mol
• Monoisotopic Mass: 311.17082811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[4-(3,3,3-trifluoro-2-hydroxypropyl)cyclohexyl]carbamate

tert-butyl N-[4-(3,3,3-trifluoro-2-hydroxypropyl)cyclohexyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[4-(3,3,3-trifluoro-2-hydroxypropyl)cyclohexyl]carbamate, with the CAS number 2228665-56-1, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclohexane ring with a trifluorinated hydroxylpropyl group and a tert-butyl carbamate moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

The synthesis of tert-butyl N-[4-(3,3,3-trifluoro-2-hydroxypropyl)cyclohexyl]carbamate involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. The introduction of the trifluorinated hydroxylpropyl group is achieved through nucleophilic substitution or other suitable reactions, followed by the coupling with the tert-butyl carbamate group. Recent advancements in catalytic methods and stereocontrol techniques have enabled more efficient and selective syntheses of this compound, as reported in several high-impact journals.

One of the most intriguing aspects of this compound is its potential bioactivity. Studies have shown that tert-butyl N-[4-(3,3,3-trifluoro-2-hydroxypropyl)cyclohexyl]carbamate exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit certain serine proteases with high potency and selectivity. This makes it a valuable lead compound for drug discovery efforts targeting inflammatory diseases and cancer.

In addition to its pharmacological applications, this compound has also found utility in materials science. The trifluorinated group imparts hydrophobicity and thermal stability to the molecule, making it suitable for use in polymer additives and advanced coatings. Recent breakthroughs in polymer chemistry have leveraged these properties to develop novel materials with enhanced durability and resistance to environmental factors.

The environmental impact of tert-butyl N-[4-(3,3,3-trifluoro-2-hydroxypropyl)cyclohexyl]carbamate has also been a topic of interest. Studies conducted by environmental chemists have assessed its biodegradability and toxicity under various conditions. While initial findings suggest that it is not inherently hazardous to aquatic life at low concentrations, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, tert-butyl N-[4-(3,3,3-trifluoro-2-hydroxypropyl)cyclohexyl]carbamate stands out as a versatile and multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and functional groups continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.